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Compound of Interest

Compound Name: ATSM

Cat. No.: B1609474 Get Quote

Welcome to the technical support center for ATSM (diacetyl-bis(N4-methylthiosemicarbazone))

PET imaging. This resource is designed for researchers, scientists, and drug development

professionals to help identify and resolve common artifacts that may be encountered during

preclinical and clinical imaging studies.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of artifacts in ATSM PET imaging?

A1: ATSM PET imaging is susceptible to the same categories of artifacts as other PET tracers.

These can be broadly categorized as:

Patient-Related: Motion (respiratory, cardiac, and bulk movement) is a significant source of

image blurring and misregistration between the PET and CT scans.[1]

Scanner Hardware-Related: The presence of metallic implants (e.g., dental fillings, surgical

clips, prostheses) can cause severe artifacts on the CT scan used for attenuation correction,

which then propagate to the final PET image.[1]

Physics-Based and Reconstruction Artifacts: These include issues like truncation (where

parts of the body are outside the CT field of view), and artifacts related to the reconstruction

algorithms used.[1][2]
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Tracer-Specific Considerations: While there are no artifacts exclusively unique to ATSM, its

biodistribution and kinetics can influence image quality. For instance, high uptake in the liver

and hepatobiliary clearance can sometimes complicate the assessment of nearby regions of

interest.

Q2: How do motion artifacts affect my ATSM PET images, and what can I do to mitigate them?

A2: Motion during a PET scan leads to blurring of the resulting images, which can reduce the

accuracy of tracer uptake measurements (SUV) and make it difficult to delineate tumors and

other structures. Respiratory motion is particularly problematic in the thorax and upper

abdomen, causing a mismatch between the PET and CT data and potentially leading to

inaccurate attenuation correction.

Troubleshooting Motion Artifacts:

Respiratory Gating: This is the most common technique to compensate for breathing motion.

The scanner monitors the patient's breathing cycle and acquires data in different "bins"

corresponding to different phases of respiration. These gated images can then be

reconstructed to reduce motion blurring.

Patient Immobilization: For preclinical studies, ensure the animal is securely and comfortably

positioned. For clinical studies, clear instructions to the patient to remain still are crucial.

Image Registration: Post-acquisition software can be used to co-register dynamic frames of

the PET scan to a reference frame, which can help correct for patient movement during the

scan.

Q3: I am seeing areas of unusually high and low uptake around a metallic implant. What is

causing this and how can I correct it?

A3: These are characteristic metal artifacts. High-density materials like metal cause severe

streaking and photon starvation artifacts on the CT scan. When this erroneous CT data is used

for PET attenuation correction, it leads to significant over- and under-estimation of tracer

activity in the surrounding tissues, which does not reflect the true biological distribution of

ATSM.

Troubleshooting Metal Artifacts:
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Metal Artifact Reduction (MAR) Algorithms: Most modern PET/CT scanners have built-in

MAR software. These algorithms work by identifying the metal in the CT image and

correcting the corrupted data before it is used for PET attenuation correction.

Review Non-Attenuation-Corrected Images: Always review the non-attenuation-corrected

(NAC) PET images. While not quantitatively accurate, they are not affected by CT-based

artifacts and can help you determine if an area of high uptake is a true biological finding or

an artifact.

Modify CT Acquisition Parameters: In some cases, adjusting the CT acquisition parameters

(e.g., using a higher kVp) can help to reduce the severity of metal artifacts.

Quantitative Data on Artifact Correction
The following tables summarize the quantitative impact of artifact correction techniques on

Standardized Uptake Values (SUVs).

Artifact Type
Correction
Method

Change in
SUVmax

Change in
SUVmean

Reference

Metal Artifact

(Bright Band)

Iterative Metal

Artifact

Reduction

(iMAR)

↓ 14.3% ↓ 13.9% [3]

Metal Artifact

(Dark Band)

Iterative Metal

Artifact

Reduction

(iMAR)

↑ 25.3% ↑ 33.3% [3]

Metal Artifact

Deep Learning-

based MAR (DLI-

MAR)

Quantitative bias

reduced to 1.3 ±

3% (from 10.5 ±

6% without MAR)

N/A [4]

Truncation

Artifact

Deep Learning-

based Object

Completion

SUV

underestimation

reduced from

-57.5% to -18.5%

N/A [5]
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Note: The direction and magnitude of SUV changes due to metal artifact correction depend on

the specific location and type of artifact (bright vs. dark bands).[3]

Experimental Protocols
Protocol 1: 4D Respiratory-Gated PET/CT
This protocol aims to minimize motion artifacts from respiration.

Patient/Subject Preparation: Follow the standard protocol for ATSM administration and

uptake period.

Positioning: Position the patient or animal on the scanner bed. Place the respiratory tracking

system (e.g., a pressure-sensitive belt or an infrared camera with a marker block) on the

abdomen.

Acquire CT Scan: Perform a low-dose helical CT scan for attenuation correction and

anatomical localization.

Acquire 4D PET Scan:

Start the PET acquisition in list mode, which records each event with its timing and

location information.

Simultaneously, the respiratory tracking system records the breathing waveform and

sends trigger signals to the PET scanner.

The list-mode data is retrospectively sorted into a number of bins (typically 4-10) based on

the phase of the respiratory cycle.

Image Reconstruction:

Reconstruct the PET data from each bin separately.

A motion-averaged image can also be created by combining the data from all bins.

The CT data is matched to the corresponding respiratory phase for accurate attenuation

correction of each gated PET image.
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Protocol 2: Metal Artifact Reduction (MAR)
This protocol describes the general workflow for applying MAR algorithms.

Acquire PET/CT Data: Perform the PET/CT scan as per the standard protocol.

Initial CT Reconstruction: The CT data is initially reconstructed.

Apply MAR Algorithm:

The MAR software is applied to the raw CT data or the reconstructed CT images.

The algorithm identifies the location of the metallic implant.

It then corrects the artifact-corrupted data, often using an iterative process or by

interpolating the data in the affected regions.

Generate Corrected Attenuation Map: The corrected CT image is used to generate a more

accurate attenuation map for the PET data.

Reconstruct PET Data: The PET data is reconstructed using the corrected attenuation map.

Review and Compare: Always compare the MAR-corrected PET images with the uncorrected

and non-attenuation-corrected images to ensure the validity of the findings.

Visualizations
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Caption: Proposed mechanism of hypoxia-selective retention of Cu-ATSM.
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Caption: A logical workflow for troubleshooting common PET artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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